Cas no 70927-25-2 (3,6,9,12-Tetraoxahexadecan-1-ol,2,5,8,11-tetramethyl-)

• Product Name: 3,6,9,12-Tetraoxahexadecan-1-ol,2,5,8,11-tetramethyl-
• CAS No: 70927-25-2
• MF: C₁₆H₃₄O₅
• MW: 306.43816614151
• CID: 567203
• PubChem ID: 44150341
• Update Time: 2025-04-19

3,6,9,12-Tetraoxahexadecan-1-ol,2,5,8,11-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxahexadecan-1-ol,2,5,8,11-tetramethyl-
• 2,5,8,11-tetramethyl-3,6,9,12-tetraoxahexadecan-1-ol
• 2-[2-[2-(2-butoxypropoxy)propoxy]propoxy]propan-1-ol
• SCHEMBL548999
• 70927-25-2
• 3,6,9,12-Tetraoxahexadecan-1-ol, 2,5,8,11-tetramethyl-
• NS00064463
• DTXSID10991213
• EINECS 275-026-0

• Inchi： 1S/C16H34O5/c1-6-7-8-18-14(3)10-20-16(5)12-21-15(4)11-19-13(2)9-17/h13-17H,6-12H2,1-5H3
• InChI Key： PCCUVQJBCDUUMM-UHFFFAOYSA-N
• SMILES： O(CC(C)OCCCC)C(C)COC(C)COC(C)CO

Computed Properties

• Exact Mass: 306.24072
• Monoisotopic Mass: 306.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15